Cas no 420-12-2 (Thiirane)

• Product Name: Thiirane
• CAS No: 420-12-2
• MF: C₂H₄S
• MW: 60.1181592941284
• MDL: MFCD00005159
• CID: 329684
• PubChem ID: 24847837
• Update Time: 2026-05-14

Thiirane Chemical and Physical Properties

Names and Identifiers

• Thiirane
• Ethylene sulfide
• Ethylene Sulfide (stabilized with Butyl Mercaptan)
• Ethylene sulfideneat
• Dimethylene Sulfide
• Dimethylene Sulfide (stabilized with Butyl Mercaptan)
• Thiirane (stabilized with Butyl Mercaptan)
• Ethylene episulfide
• NSC 89690
• Thiacyclopropane
• 2,3-Dihydrothiirene
• Ethylene sulphide
• Sulfurane
• Thiiran
• Ethylene episulphide
• Epithioethane
• Aethylensulfid
• Thiirene, 2,3-dihydro-
• Aethylensulfid [German]
• VOVUARRWDCVURC-UHFFFAOYSA-N
• A2W5165740
• ethylenesulfide
• C2H4S
• Thiirene,3-dihydro-
• Ethylene sulfide, 98%
• WLN: T3STJ
• DSSTox_CID_29371
• DSSTox_RID
• DSSTox_RID_83486
• DSSTox_GSID

• MDL： MFCD00005159
• Inchi： 1S/C2H4S/c1-2-3-1/h1-2H2
• InChI Key： VOVUARRWDCVURC-UHFFFAOYSA-N
• SMILES： S1C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 60.00340
• Monoisotopic Mass: 60.003371
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 10.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 25.3

Experimental Properties

• Color/Form: Not available
• Density: 1.01 g/mL at 25 °C(lit.)
• Melting Point: 207-209 ºC
• Boiling Point: 56°C
• Flash Point: Fahrenheit: 50 ° f
  Celsius: 10 ° c
  
• Refractive Index: n20/D 1.495(lit.)
• Stability/Shelf Life: Stable at room temperature, but may have butylmercaptan added to enhance stability. Flammable.
• PSA: 25.30000
• LogP: 0.73320
• Solubility: Not available
• Vapor Pressure: 4.15 psi ( 20 °C)
• Sensitiveness: Sensitive to heat and air

Thiirane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H301+H331,H318
• Warning Statement： P210,P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 1992 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-23/25-41
• Safety Instruction： S16; S36/37/39; S45
• FLUKA BRAND F CODES：10-13-23
• RTECS：KX3500000
• Hazardous Material Identification：
• Packing Group：I
• Hazard Level：6.1(a)
• Safety Term：6.1(a)
• Packing Group：I
• Risk Phrases：R11
• HazardClass：6.1(a)
• PackingGroup：II
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes Thiiranes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiiranes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether